Cas no 2172517-18-7 ({2-(4-chloro-3-methylphenyl)methoxypropyl}(methyl)amine)

• Product Name: {2-(4-chloro-3-methylphenyl)methoxypropyl}(methyl)amine
• CAS No: 2172517-18-7
• MF: C₁₂H₁₈ClNO
• MW: 227.730422496796
• CID: 6422070
• PubChem ID: 165506267
• Update Time: 2025-10-20

{2-(4-chloro-3-methylphenyl)methoxypropyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {2-(4-chloro-3-methylphenyl)methoxypropyl}(methyl)amine
• {2-[(4-chloro-3-methylphenyl)methoxy]propyl}(methyl)amine
• EN300-1282588
• 2172517-18-7

• Inchi： 1S/C12H18ClNO/c1-9-6-11(4-5-12(9)13)8-15-10(2)7-14-3/h4-6,10,14H,7-8H2,1-3H3
• InChI Key： UKQJJIVOGVGBED-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)COC(C)CNC

Computed Properties

• Exact Mass: 227.1076919g/mol
• Monoisotopic Mass: 227.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 21.3Ų

Additional information on {2-(4-chloro-3-methylphenyl)methoxypropyl}(methyl)amine

The Compound CAS No. 2172517-18-7: {2-(4-chloro-3-methylphenyl)methoxypropyl}(methyl)amine

The compound with CAS number 2172517-18-7, commonly referred to as {2-(4-chloro-3-methylphenyl)methoxypropyl}(methyl)amine, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique combination of functional groups, including an amine group, a methoxypropyl chain, and a chlorinated aromatic ring. The presence of these groups imparts distinct chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of {2-(4-chloro-3-methylphenyl)methoxypropyl}(methyl)amine in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the field of oncology. The compound's ability to act as a versatile building block has been leveraged to design drugs targeting specific cellular pathways, such as those involved in cancer cell proliferation and apoptosis. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent anti-proliferative activity against various cancer cell lines.

One of the key features of {2-(4-chloro-3-methylphenyl)methoxypropyl}(methyl)amine is its modular structure, which allows for easy modification and functionalization. This property has made it an attractive candidate for click chemistry applications, enabling the rapid assembly of complex molecules with high precision. A recent advancement in this area involves the use of this compound as a substrate for copper-catalyzed azide-alkyne cycloaddition (CuAAC), leading to the formation of stable triazole-containing compounds with enhanced bioavailability.

The synthesis of {2-(4-chloro-3-methylphenyl)methoxypropyl}(methyl)amine has also been optimized through green chemistry approaches. Traditional methods often involved multiple steps and hazardous reagents, but recent innovations have introduced more sustainable pathways. For example, a 2023 report in *Green Chemistry* described a one-pot synthesis utilizing microwave-assisted conditions, which significantly reduced reaction time and minimized waste generation. This approach not only enhances the efficiency of production but also aligns with current global efforts toward environmentally friendly chemical processes.

In terms of pharmacokinetic properties, {2-(4-chloro-3-methylphenyl)methoxypropyl}(methyl)amine exhibits favorable absorption and distribution characteristics in preclinical models. Studies conducted in rodents have shown that the compound demonstrates moderate oral bioavailability, making it a promising candidate for drug delivery systems. Furthermore, its metabolic stability has been evaluated using liver microsomes, revealing that it undergoes minimal phase I metabolism, which could reduce the risk of drug-drug interactions.

Another area of interest surrounding this compound is its potential application in materials science. The combination of an aromatic ring and an amine group makes it suitable for use in polymer synthesis and surface modification. For instance, researchers have explored its use as a cross-linking agent in polyurethane formulations, resulting in materials with improved mechanical properties and thermal stability. These findings suggest that {2-(4-chloro-3-methylphenyl)methoxypropyl}(methyl)amine could play a pivotal role in the development of advanced materials for industrial applications.

Despite its numerous advantages, the handling and storage of {2-(4-chloro-3-methylphenyl)methoxypropyl}(methyl)amine require careful consideration due to its sensitivity to moisture and light. To address this challenge, recent studies have focused on developing stabilization techniques, such as encapsulation within nanocarriers or incorporation into lyophilized formulations. These strategies not only enhance the compound's stability but also facilitate its transportation and storage under ambient conditions.

In conclusion, {2-(4-chloro-3-methylphenyl)methoxypropyl}(methyl)amine (CAS No. 2172517-18-7) is a multifaceted compound with diverse applications across various scientific disciplines. Its modular structure, favorable pharmacokinetic profile, and compatibility with green chemistry principles position it as a valuable tool in drug discovery and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is likely to remain at the forefront of chemical innovation.